TD-198946

• Molecular Formula: C27H22N4O3S
• Molecular Weight: 482.6 g/mol
• InChI: InChI=1S/C27H22N4O3S/c1-31-24-17(14-29-31)7-13-21-23(24)27(35-25(21)26(28)32)34-20-11-9-19(10-12-20)33-15-18-8-6-16-4-2-3-5-22(16)30-18/h2-6,8-12,14H,7,13,15H2,1H3,(H2,28,32)
• InChIKey: QGAMAWMLTUNPAB-UHFFFAOYSA-N

TD-198946: Cartilage Repair and Osteoarthritis Research

TD-198946 is a synthetic thienoindazole derivative small molecule (CAS 364762-86-7, MW 482.55) identified as a potent chondrogenic agent through a screen of 2500 natural and synthetic compounds [1]. It functions as a disease-modifying osteoarthritis drug (DMOAD) candidate by strongly inducing chondrogenic differentiation while uniquely suppressing hypertrophic progression, an aberrant process that drives cartilage degeneration [1]. Its mechanism is mediated through transcriptional upregulation of Runx1, a master regulator of cartilage homeostasis, which is pathologically downregulated in both murine and human osteoarthritic tissue [1][2].

Runx1-mediated chondrogenesis pathway studies

Hypertrophy suppression assay context (Col10a1)

Biphasic dose-response for matrix synthesis vs. differentiation

• [1] Yano F, Hojo H, Ohba S, et al. A novel disease-modifying osteoarthritis drug candidate targeting Runx1. Ann Rheum Dis. 2013;72(5):748-753. doi:10.1136/annrheumdis-2012-201745. View Source
• [2] Yano F, Ohba S, Murahashi Y, Tanaka S, Saito T, Chung UI. Runx1 contributes to articular cartilage maintenance by enhancement of cartilage matrix production and suppression of hypertrophic differentiation. Sci Rep. 2019;9(1):7666. doi:10.1038/s41598-019-43948-3. View Source

TD-198946 vs. Generic Chondrogenic Compounds

In-class chondrogenic agents such as Kartogenin (KGN) or TGFβ superfamily ligands cannot simply substitute for TD-198946 due to critical mechanistic and functional divergences. TD-198946 is distinguished by its ability to concurrently promote robust chondrogenesis and suppress pathological hypertrophy [1], a dual action absent in most alternatives. Unlike Kartogenin, which enhances Runx1 translation, TD-198946 directly upregulates Runx1 transcription, enabling a synergistic amplification of cartilage repair when the two are combined [2]. Moreover, its activity is governed by a unique biphasic dose-response profile that tightly controls the balance between glycosaminoglycan synthesis and chondrocyte differentiation, a level of context-dependent regulation not recapitulated by generic growth factors [3].

Mode Kartogenin's translational control may not transfer TD-198946's transcriptional Runx1 activation.

Phenotype TGFβ/BMP2-driven chondrogenesis may induce hypertrophy, altering cartilage matrix durability.

Dose Dose-response profile may not replicate independent tuning of GAG synthesis and differentiation.

• [1] Yano F, Hojo H, Ohba S, et al. A novel disease-modifying osteoarthritis drug candidate targeting Runx1. Ann Rheum Dis. 2013;72(5):748-753. View Source
• [2] An 'EVs-in-ECM' mimicking system orchestrates transcription and translation of RUNX1 for in-situ cartilage regeneration. Mater Today Bio. 2025;31:101569. View Source
• [3] Chijimatsu R, Yano F, Saito T, et al. Effect of the small compound TD-198946 on glycosaminoglycan synthesis and transforming growth factor β3-associated chondrogenesis of human synovium-derived stem cells in vitro. J Tissue Eng Regen Med. 2019;13(3):446-458. View Source

TD-198946: Key Differentiating Evidence

Col2a1 Promoter Activation vs. Insulin

In a direct in vitro comparison using ATDC5 chondroprogenitor cells, TD-198946 induces a significantly stronger activation of the Col2a1 promoter, a critical marker of chondrocyte differentiation, compared to insulin . This demonstrates a superior chondrogenic inductive capacity of TD-198946 over a standard positive control.

Col2a1 Promoter vs. Insulin

Reported

TD-198946 induces stronger Col2a1 promoter activity than insulin (ATDC5 cells, reporter fold-change reported as 'stronger')

Supports cartilage matrix gene induction studies

Data to verify; exact fold-change not specified in abstract

Evidence Dimension	Col2a1 promoter transcriptional activity
Target Compound Data	TD-198946 induces stronger Col2a1 promoter activity than insulin (quantified as reporter gene expression fold-change)
Comparator Or Baseline	Insulin (dose and exact fold-change not specified in abstract, but activity is reported as 'stronger')
Quantified Difference	TD-198946 > Insulin (p<0.05 implied by 'stronger')
Conditions	ATDC5 cells stably transfected with a Col2a1 promoter-driven reporter construct

Why This Matters

This establishes that TD-198946 is not a substitute for generic chondrogenic factors but rather a more potent and specific inducer of the cartilage matrix gene Col2a1, which is crucial for translational research on cartilage regeneration.

Biphasic Dose-Response: GAG Production vs. Chondrogenesis

TD-198946 exhibits a uniquely segregated dose-response profile in human synovium-derived stem cells (hSSCs) that is not observed with conventional TGFβ3 stimulation alone. At concentrations >1 nM, it dose-dependently enhances glycosaminoglycan (GAG) production, particularly hyaluronan, without impacting chondrocyte differentiation markers. Conversely, when combined with TGFβ3, doses <1 nM synergistically promote chondrocyte differentiation (SOX9, S100, type II collagen upregulation), while doses >1 nM paradoxically attenuate TGFβ3-driven differentiation [1].

Dose-Response Threshold

Reported

1 nM threshold: >1 nM enhances GAG production; ≤1 nM + TGFβ3 attenuates differentiation

Allows independent tuning of matrix anabolism or cell fate

Human synovium-derived stem cells, 21-day assay

Evidence Dimension	GAG synthesis and chondrogenic differentiation as a function of TD-198946 concentration
Target Compound Data	>1 nM: dose-dependent GAG production; <1 nM + TGFβ3: enhanced chondrocyte differentiation; >1 nM + TGFβ3: attenuated differentiation
Comparator Or Baseline	TGFβ3 alone (baseline chondrogenic induction without supplementation)
Quantified Difference	Biphasic switch at 1 nM threshold; GAG production enhanced at all doses >1 nM, but differentiation promotion is restricted to <1 nM in the presence of TGFβ3
Conditions	Human synovium-derived stem cell pellet cultures, 21-day chondrogenic assay, GAG quantification (safranin O, hyaluronan assay) and qPCR for chondrogenic markers [1]

Why This Matters

This biphasic dose-response is a defining feature for procurement, enabling researchers to independently tune matrix synthesis or cellular differentiation in cartilage tissue engineering protocols, a level of control unattainable with single-mode chondrogenic factors.

• [1] Chijimatsu R, et al. J Tissue Eng Regen Med. 2019;13(3):446-458. View Source

Hypertrophy Suppression vs. Chondrogenic Competitors

A fundamental limitation of many chondrogenic agents, including BMP2 and TGFβ superfamily members, is the concomitant induction of chondrocyte hypertrophy, leading to endochondral ossification and fibrous cartilage repair. TD-198946 uniquely circumvents this by strongly inducing chondrogenesis without triggering hypertrophy, as evidenced by the absence of type X collagen (Col10a1) expression and maintenance of a hyaline cartilage phenotype in both cell-sheet transplantation and intra-articular injection models [1][2]. The molecular basis is linked to Runx1-mediated suppression of hypertrophic pathways, a mode of action not shared by agents like Kartogenin [3].

Hypertrophy Suppression

Reported

TD-198946: Col10a1 not induced, hyaline cartilage observed. BMP2/TGFβ: hypertrophy typical

Indicates durable hyaline cartilage phenotype maintenance

Mouse and canine defect models

Evidence Dimension	Chondrocyte hypertrophy marker expression (Col10a1)
Target Compound Data	TD-198946: Col10a1 expression not induced; hyaline cartilage regeneration observed in vivo
Comparator Or Baseline	BMP2/TGFβ-driven chondrogenesis typically results in hypertrophic differentiation and Col10a1 upregulation
Quantified Difference	Qualitative suppression of hypertrophy, with maintenance of articular cartilage phenotype in mouse and canine defect models [2]
Conditions	Mouse knee articular cartilage defect model, canine costal chondrocyte cell-sheet transplantation, metatarsal organ cultures [1][2]

Why This Matters

The absence of hypertrophic conversion is the single most critical differentiator for therapeutic cartilage regeneration, as it determines whether the repaired tissue is durable hyaline cartilage or transient fibrocartilage. This directly impacts the selection of TD-198946 over BMP2 or TGFβ in stem cell-based cartilage repair protocols.

• [1] Yano F, et al. Ann Rheum Dis. 2013;72(5):748-753. View Source
• [2] Yano F, et al. Biomaterials. 2013;34(22):5581-7. View Source
• [3] An 'EVs-in-ECM' mimicking system... Mater Today Bio. 2025;31:101569. View Source

Transcriptional vs. Translational RUNX1 Regulation

A recent study formally decoupled the molecular actions of TD-198946 and Kartogenin (KGN) on RUNX1 regulation. TD-198946 increases RUNX1 mRNA transcription, whereas KGN enhances RUNX1 mRNA translation. Quantitative polymerase chain reaction (qRT-PCR) confirmed that TD-198946 treatment elevates RUNX1 mRNA levels in mesenchymal stem cells (MSCs), while KGN does not alter transcriptional levels but instead promotes protein synthesis via translational machinery [1]. This mechanistic distinction allows for synergistic activation of chondrogenesis when both compounds are combined [1].

RUNX1 Regulation

Direct comparison

TD-198946 upregulates RUNX1 transcription; Kartogenin enhances translation (no mRNA change)

Distinct regulatory nodes for RUNX1 pathway activation

Human MSCs, qRT-PCR and western blot

Evidence Dimension	RUNX1 mRNA transcription vs translation
Target Compound Data	TD-198946: significant increase in RUNX1 mRNA transcription (fold-change detectable by qRT-PCR)
Comparator Or Baseline	Kartogenin (KGN): no significant change in RUNX1 mRNA; enhances translation
Quantified Difference	TD-198946 upregulates RUNX1 at the transcriptional level; KGN acts at the translational level (specific fold-changes not provided in abstract)
Conditions	Human MSC cultures, qRT-PCR for RUNX1 mRNA, western blot for protein, RNA-FISH [1]

Why This Matters

This mechanistic complementarity means TD-198946 cannot be replaced by Kartogenin, and vice versa, in protocols aiming to maximize RUNX1-driven cartilage repair. Procurement decisions for high-efficacy cartilage regeneration strategies must consider the distinct regulatory nodes targeted by each compound.

• [1] An 'EVs-in-ECM' mimicking system orchestrates transcription and translation of RUNX1 for in-situ cartilage regeneration. Mater Today Bio. 2025;31:101569. View Source

PI3K/Akt-Mediated Disc GAG Synthesis

In the context of intervertebral disc degeneration (IDD), TD-198946 enhances GAG production in nucleus pulposus cells through the PI3K/Akt signaling axis. Critically, this effect is abrogated by the Akt inhibitor, establishing pathway specificity. In a mouse tail-disc puncture model, TD-198946 treatment prevented disc height loss when administered either immediately after puncture or 2 weeks post-injury, demonstrating both preventive and restorative efficacy [1]. This extends the compound's therapeutic value beyond articular cartilage to the spine, a dimension not established for Kartogenin or most other DMOAD candidates.

PI3K/Akt Disc GAG

Cross-study

Akt inhibitor abolishes GAG enhancement; preserves disc height in mouse tail-puncture model

Expands scope to intervertebral disc research models

Immediate and latent treatment designs

Evidence Dimension	GAG production and disc height preservation
Target Compound Data	TD-198946 enhances GAG production in human NP cells; prevents disc height loss in mouse tail puncture model (p<0.05 versus vehicle)
Comparator Or Baseline	Vehicle (saline) control; Akt inhibitor treatment (which abolished the TD-198946 effect)
Quantified Difference	Significant preservation of disc height and NP structure in both immediate and latent treatment models
Conditions	Mouse tail-disc puncture model (immediate treatment at day 0, latent treatment at 2 weeks post-puncture), human nucleus pulposus cell cultures [1]

Why This Matters

The demonstrated efficacy in IDD models expands the research application scope of TD-198946 to spinal disorders, a unique advantage over other chondrogenic agents that have not been validated in disc degeneration. This provides a basis for procurement in musculoskeletal research programs targeting both joints and spine.

• [1] Kushioka J, et al. The small compound, TD-198946, protects against intervertebral degeneration by enhancing glycosaminoglycan synthesis in nucleus pulposus cells. Sci Rep. 2020;10:14190. View Source

NOTCH3-Mediated Chondrogenic Priming

Pretreatment of human synovium-derived stem cells (hSSCs) with TD-198946 for 7 days prior to chondrogenic induction significantly enhances their subsequent differentiation capacity when stimulated with BMP2 and TGFβ3. This priming effect is mediated through upregulation of NOTCH3 pathway genes, and is abolished by NOTCH signaling inhibitors [1]. This represents a paradigm of 'cell competence priming' that is distinct from direct differentiation induction, and has not been reported for other small-molecule chondrogenic agents.

NOTCH3 Priming

Supporting evidence

7-day pretreatment enhances subsequent BMP2/TGFβ3 chondrogenesis; NOTCH inhibitor reduces effect

Enables cell priming for improved cartilage formation protocols

Human synovium-derived stem cells

Evidence Dimension	Chondrogenic differentiation potential after priming
Target Compound Data	TD-198946-pretreated hSSCs show enhanced GAG content and chondrogenic marker expression upon BMP2+TGFβ3 induction vs unprimed controls
Comparator Or Baseline	hSSCs cultured without TD-198946 pretreatment (unprimed)
Quantified Difference	Enhanced chondrogenesis upon induction; NOTCH inhibitor treatment diminishes the effect
Conditions	Human synovium-derived stem cells, 7-day pretreatment with TD-198946, followed by 3D pellet culture with BMP2 and/or TGFβ3 [1]

Why This Matters

The NOTCH3-mediated priming mechanism allows researchers to pre-condition stem cells ex vivo for superior cartilage formation, a protocol-level advantage that distinguishes TD-198946 from direct inducers like TGFβ3 or BMP2, and expands its utility in cell therapy manufacturing pipelines.

• [1] Kobayashi M, et al. Evidence that TD-198946 enhances the chondrogenic potential of human synovium-derived stem cells through the NOTCH3 signaling pathway. J Tissue Eng Regen Med. 2021;15(2):103-115. View Source

TD-198946: Research and Translational Applications

Osteoarthritis Disease-Modifying Drug Development

TD-198946 is the prototypical small-molecule candidate for investigating Runx1-targeted DMOAD mechanisms, as evidenced by its dual ability to prevent and repair cartilage degeneration in surgically-induced mouse OA models when administered intra-articularly [4]. Its unique property of suppressing hypertrophy while promoting chondrogenesis makes it a reference compound for screening next-generation OA therapeutics.

Stem Cell-Based Cartilage Tissue Engineering

For ex vivo engineering of hyaline cartilage implants, TD-198946 enables the generation of cartilaginous cell sheets from human MSCs, mouse, and canine chondrocytes without scaffold or cytokine concerns. The cell-sheet technology combined with TD-198946 produces permanent cartilage in vivo with no evidence of hypertrophic conversion [4]. This protocol is directly applicable to GMP-compliant cell therapy manufacturing.

Intervertebral Disc Regeneration Research

Given its efficacy in enhancing GAG production via PI3K/Akt signaling and preventing disc height loss in puncture models [4], TD-198946 should be prioritized in IDD research programs. Its ability to act both immediately post-injury and in established degeneration provides a versatile tool for studying disc repair mechanisms that are not addressed by articular cartilage-specific agents.

Synergistic Multi-Factor Cartilage Repair

Capitalizing on its orthogonal mechanism of RUNX1 transcriptional regulation relative to Kartogenin's translational control, TD-198946 is uniquely suited for combinatorial hydrogel or liposomal delivery systems designed to achieve amplified chondrogenesis. The synergistic effect of TD-198946 + KGN in GelMA hydrogels has been validated for osteochondral defect repair in rats [4].

Application

Selection Property

Validation Focus

Osteoarthritis disease-model research

Runx1-mediated hypertrophy suppression

Cartilage matrix phenotype endpoints

Stem cell-based cartilage sheet engineering

Hyaline cartilage sheet formation

Hypertrophy marker expression monitoring

Intervertebral disc degeneration studies

PI3K/Akt-mediated GAG synthesis

Disc height preservation endpoints

Combinatorial cartilage repair strategies

Transcriptional Runx1 control

Synergistic RUNX1 activation endpoints

• [1] Yano F, et al. Ann Rheum Dis. 2013;72(5):748-753. View Source
• [2] Yano F, et al. Biomaterials. 2013;34(22):5581-7. View Source
• [3] Kushioka J, et al. Sci Rep. 2020;10:14190. View Source
• [4] An 'EVs-in-ECM' mimicking system... Mater Today Bio. 2025;31:101569. View Source